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Introduction
This document provides a detailed protocol for determining the compressive strength of F1839-
I rigid polyurethane foam blocks. This standardized testing material, often referred to as

"Sawbone," is specified under ASTM F1839.[1] It is widely used as a consistent and uniform

medium for the mechanical testing of orthopedic devices and instruments.[1][2][3] The

mechanical properties of F1839-I foam are comparable to those of human cancellous bone,

making it a suitable surrogate for biomechanical studies.[2][3][4][5] This protocol is essential for

researchers and professionals in drug development and medical device testing to ensure

accurate and reproducible assessment of device performance under compressive loads.

F1839-I is a rigid, unicellular polyurethane foam available in various grades, which correspond

to different densities.[6] The selection of a specific grade should be based on the anatomical

region and bone quality being simulated.[1] This protocol outlines the necessary steps for

specimen preparation, testing procedures, and data analysis to determine the compressive

strength and modulus of F1839-I blocks.
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The following protocol is based on the procedures outlined in ASTM F1839 and the referenced

ASTM D1621 standard for determining the compressive properties of rigid cellular plastics.[7]

2.1. Materials and Equipment

F1839-I rigid polyurethane foam blocks of the desired grade.

Universal Testing Machine (UTM) with a calibrated load cell (e.g., Instron, MTS).

Compression platens.

Calipers or micrometer for precise dimensional measurements.

Environmental chamber for specimen conditioning (optional, but recommended for high-

precision studies).

Saw or cutting tool for specimen preparation.

2.2. Specimen Preparation

Cutting: Prepare five specimens from the F1839-I foam block.[7] Each specimen should

have dimensions of 50.8 mm x 50.8 mm x 25.4 mm (2 in x 2 in x 1 in).[7]

Orientation: The 25.4 mm thickness of the specimen should be parallel to the foam rise

direction.[7] The foam rise direction is typically indicated on the block by the manufacturer.

Dimensional Measurement: Accurately measure the length, width, and thickness of each

specimen to the nearest 0.025 mm using calipers or a micrometer.[7]

Conditioning: Condition the specimens at 24 ± 2.8°C for a minimum of 3 hours prior to

testing.[7] For more stringent control, condition the specimens for 24 hours at 21 ± 2.8°C and

50 ± 10% relative humidity.[7]

2.3. Testing Procedure

Machine Setup:

Install the compression platens on the Universal Testing Machine.
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Ensure the load cell is properly calibrated according to ASTM E4 practices.[6]

Specimen Placement: Place a single specimen on the lower platen, ensuring it is centered.

Test Execution:

Bring the upper platen into contact with the specimen at a low speed.

Apply a compressive load at a constant crosshead speed of 2.5 mm/min (0.1 in/min).

Record the load and displacement data continuously until the specimen yields or fractures.

The compressive strength is determined using Procedure A of ASTM Test Method D1621.

[7]

Repeat: Repeat the test for all five specimens.

2.4. Data Analysis

Stress-Strain Curve: Plot the recorded load versus displacement data and convert it to a

stress-strain curve.

Stress (σ): Calculated by dividing the applied load (F) by the initial cross-sectional area (A)

of the specimen (σ = F/A).

Strain (ε): Calculated by dividing the change in height (ΔL) by the initial height (L₀) of the

specimen (ε = ΔL/L₀).

Compressive Strength: Determine the compressive strength as the maximum stress the

material can withstand before failure.

Compressive Modulus: Calculate the compressive modulus (Young's Modulus) from the

initial linear portion of the stress-strain curve. This represents the stiffness of the material.

Average and Standard Deviation: Calculate the average compressive strength and

compressive modulus for the five specimens, along with the standard deviation to assess the

variability of the results.
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The following table summarizes typical compressive properties for various grades of F1839-I
foam. Note: The values presented are for illustrative purposes and actual experimental results

may vary.

Grade
Nominal Density (
kg/m ³)

Compressive
Strength (MPa)

Compressive
Modulus (MPa)

10 160.2 2.5 ± 0.3 50 ± 5

15 240.3 5.0 ± 0.5 100 ± 10

20 320.4 8.5 ± 0.8 150 ± 15

30 480.5 15.0 ± 1.5 250 ± 25

40 640.7 25.0 ± 2.5 400 ± 40

Data based on typical values found in ASTM F1839 documentation.[6][7]
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Caption: Workflow for compressive strength testing of F1839-I blocks.
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Caption: Relationship between material properties and performance metrics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ASTM F1839 - EndoLab [endolab.org]

2. store.astm.org [store.astm.org]

3. store.astm.org [store.astm.org]

4. standards.iteh.ai [standards.iteh.ai]

5. store.astm.org [store.astm.org]

6. img.antpedia.com [img.antpedia.com]

7. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b161263?utm_src=pdf-body-img
https://www.benchchem.com/product/b161263?utm_src=pdf-custom-synthesis
https://endolab.org/mt-polymer-analysis/astm-f1839/
https://store.astm.org/f1839-08r21.html
https://store.astm.org/f1839-97.html
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://store.astm.org/f1839-01r07.html
https://img.antpedia.com/standard/files/pdfs_ora/20230517/F/F%201839%20-%2008%20(2016).pdf
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Compressive
Strength Testing of F1839-I Blocks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161263#compressive-strength-testing-of-f1839-i-
blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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